Cas no 2138234-33-8 (2-Furanpropanoic acid, β-[1-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]ethyl]-)

• Product Name: 2-Furanpropanoic acid, β-[1-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]ethyl]-
• CAS No: 2138234-33-8
• MF: C₂₄H₂₃NO₅
• MW: 405.443126916885
• CID: 5259671
• PubChem ID: 165800156
• Update Time: 2025-10-28

2-Furanpropanoic acid, β-[1-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]ethyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Furanpropanoic acid, β-[1-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]ethyl]-
• 2138234-33-8
• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(furan-2-yl)pentanoic acid
• EN300-363623

• Inchi： 1S/C24H23NO5/c1-15(20(13-23(26)27)22-11-6-12-29-22)25-24(28)30-14-21-18-9-4-2-7-16(18)17-8-3-5-10-19(17)21/h2-12,15,20-21H,13-14H2,1H3,(H,25,28)(H,26,27)
• InChI Key： HDNFMCKVMIXCKH-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(C(NC(OCC1C2=C(C=CC=C2)C2=C1C=CC=C2)=O)C)CC(O)=O

Computed Properties

• Exact Mass: 405.15762283g/mol
• Monoisotopic Mass: 405.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 588
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 88.8Ų

Experimental Properties

• Density: 1.267±0.06 g/cm3(Predicted)
• Boiling Point: 599.8±50.0 °C(Predicted)
• pka: 4.34±0.10(Predicted)

Additional information on 2-Furanpropanoic acid, β-[1-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]ethyl]-

Compound CAS No. 2138234-33-8: 2-Furanpropanoic Acid, β-[1-[[(9H-Fluoren-9-ylmethoxy)carbonyl]amino]ethyl]

The compound with CAS number 2138234-33-8, known as 2-furanpropanoic acid, β-[1-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]ethyl], is a specialized organic compound with significant applications in the field of organic synthesis and materials science. This compound is particularly notable for its role in peptide synthesis and as a building block in the construction of complex molecules. The structure of this compound is characterized by a furan ring fused to a propanoic acid moiety, with a β-aminoethyl group that is further modified by a fluorenylmethoxycarbonyl (Fmoc) protecting group. This unique combination of functional groups makes it a versatile reagent in modern chemical research.

Recent studies have highlighted the importance of fluorenylmethoxycarbonyl (Fmoc)-protected amino acids in peptide synthesis. The Fmoc group is widely used as a protecting group for amino acids due to its stability under basic conditions and ease of removal under acidic conditions. In the case of 2-furanpropanoic acid, β-[1-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]ethyl], the Fmoc group ensures that the amino functionality remains inert during the synthesis process until specifically deprotected. This feature is crucial for constructing peptides with high precision and minimizing side reactions.

The furan ring in this compound contributes to its aromaticity and potential for conjugation, which can influence its electronic properties and reactivity. Researchers have explored the use of furan-containing compounds in various applications, including drug design, sensor development, and optoelectronic materials. For instance, recent advancements in medicinal chemistry have demonstrated that furan-containing motifs can enhance the bioavailability and pharmacokinetic profiles of therapeutic agents.

In terms of synthesis, 2-furanpropanoic acid, β-[1-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]ethyl] can be prepared through a multi-step process involving coupling reactions, oxidation steps, and protection/deprotection strategies. The synthesis typically begins with the preparation of the furan derivative, followed by functionalization to introduce the aminoethyl group and subsequent protection with the Fmoc group. The exact synthetic pathway may vary depending on the starting materials and desired stereochemistry.

The application of this compound extends beyond peptide synthesis. Its unique structure makes it a valuable substrate for exploring new reaction mechanisms and catalytic processes. For example, recent studies have investigated its use in organocatalytic reactions, where the amino group can act as a nucleophile or participate in hydrogen bonding interactions with catalysts. These findings underscore the versatility of this compound in advancing both fundamental and applied chemical research.

In conclusion, compound CAS No. 2138234-33-8, or 2-furanpropanoic acid, β-[1-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]ethyl], represents a significant advancement in organic chemistry. Its combination of functional groups and structural features positions it as an essential tool for researchers working in peptide synthesis, drug discovery, and materials science. As ongoing research continues to uncover new applications for this compound, its role in shaping future chemical innovations is likely to grow even further.